Cas no 68104-99-4 (4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester)

• Product Name: 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester
• CAS No: 68104-99-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• MDL: MFCD03844431
• CID: 502850
• PubChem ID: 23500382
• Update Time: 2025-10-23

4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyclopentyl-3-oxobutanoate
• 4-cyclopentyl-3-oxo-butyric acid ethyl ester
• Cyclopentanebutanoicacid, beta-oxo-, ethyl ester
• 4-Cyclopentyl-acetessigsaeure-aethylester
• 4-cyclopentyl-acetoacetic acid ethyl ester
• AB1427
• ethyl 4-cyclopentyl-3-oxobutyrate
• RW1177
• DTXSID00634541
• SB38302
• NSNBPUDFVSNTOM-UHFFFAOYSA-N
• SCHEMBL3109485
• 68104-99-4
• MFCD03844431
• 4-cyclopentyl-3-oxobutanoic acid ethyl ester
• AKOS006278139
• ETHYL4-CYCLOPENTYL-3-OXOBUTANOATE
• FT-0651075
• ethyl 4-cyclopentyl-3-oxidanylidene-butanoate
• CYCLOPENTANEBUTANOICACID, B-OXO-, ETHYL ESTER
• A836007
• 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester

• MDL： MFCD03844431
• Inchi： 1S/C11H18O3/c1-2-14-11(13)8-10(12)7-9-5-3-4-6-9/h9H,2-8H2,1H3
• InChI Key： NSNBPUDFVSNTOM-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)CC1CCCC1

Computed Properties

• Exact Mass: 198.12600
• Monoisotopic Mass: 198.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.028
• Melting Point: Not available
• Boiling Point: 273.002°C at 760 mmHg
• Flash Point: 114.618°C
• Refractive Index: 1.459
• PSA: 43.37000
• LogP: 2.08900
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester

Introduction to 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester (CAS No. 68104-99-4) and Its Emerging Applications in Chemical Biology

4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester, identified by the CAS number 68104-99-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This ester derivative, featuring a cyclopentyl moiety attached to a β-keto acid backbone, presents a promising scaffold for the development of novel pharmacological agents. The compound’s structural motif is particularly intriguing because it combines the rigidity of the cyclopentane ring with the reactivity of the ester and ketone functional groups, making it a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug discovery.

The 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester molecule belongs to a class of compounds that have been increasingly studied for their role in modulating biological pathways. The cyclopentyl group, known for its ability to influence molecular conformation and binding affinity, contributes to the compound’s potential as a bioactive molecule. Recent studies have highlighted the importance of such structural features in designing molecules that can interact selectively with biological targets. The β-keto acid moiety, on the other hand, is a well-known pharmacophore that can participate in various chemical reactions, including condensation reactions with amino acids to form peptidomimetics or undergo Michael additions, expanding its utility in medicinal chemistry.

In the realm of drug discovery, 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester has been explored as a precursor for synthesizing more complex molecules with therapeutic potential. For instance, researchers have leveraged its structural framework to develop analogs that exhibit inhibitory effects on specific enzymes or receptors. One notable area of interest is its application in the synthesis of protease inhibitors, where the cyclopentyl group can serve as a steric anchor to improve binding interactions. Additionally, the ester functionality provides a site for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have further enhanced the understanding of 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester’s interactions with biological systems. Molecular docking studies have revealed that this compound can bind to various protein targets with high affinity, suggesting its potential as an inhibitor or modulator of enzyme activity. For example, preliminary simulations indicate that it may interact with acetylcholinesterase, a key enzyme involved in neurodegenerative diseases like Alzheimer’s. These findings align with broader trends in medicinal chemistry where structure-based drug design plays a pivotal role in identifying lead compounds.

The synthesis of 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester itself is an elegant example of modern organic synthesis techniques. The process typically involves multi-step reactions starting from readily available precursors such as cyclopentanone and ethyl cyanoacetate. The formation of the β-keto ester intermediate is a critical step, often achieved through condensation reactions followed by esterification. The cyclopentyl group is introduced through nucleophilic substitution or other coupling strategies, ensuring high regioselectivity and yield. These synthetic methodologies underscore the compound’s accessibility for further chemical manipulation, facilitating its use in diverse research applications.

Beyond its applications in drug discovery, 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester has shown promise in materials science and agrochemical research. Its unique structural features make it a valuable building block for designing novel polymers or specialty chemicals with tailored properties. In agrochemistry, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms.

The growing body of research on 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester underscores its significance as a versatile chemical entity with broad applications. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the exploration of this compound and its derivatives will undoubtedly expand. Future studies may focus on optimizing synthetic routes for scalability and exploring new biological targets where this molecule could exert therapeutic effects. The intersection of organic chemistry, biochemistry, and computational science makes 4-Cyclopentyl-3-oxo-butyric Acid Ethyl Ester (CAS No. 68104-99-4) a compound worth watching as it continues to contribute to advancements across multiple scientific disciplines.